Cas no 1805255-18-8 (3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide
• CAS No: 1805255-18-8
• MF: C₈H₁₀F₂N₂O₄S
• MW: 268.237807750702
• CID: 4852357
• Update Time: 2025-10-28

3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide

• Inchi： 1S/C8H10F2N2O4S/c1-15-4-3-5(16-2)12-8(17(11,13)14)6(4)7(9)10/h3,7H,1-2H3,(H2,11,13,14)
• InChI Key： ZIEJALDONJDLQO-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C=C(N=1)OC)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• XLogP3: 0.6
• Topological Polar Surface Area: 99.9

Additional information on 3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide

Research Brief on 3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide (CAS: 1805255-18-8)

The compound 3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide (CAS: 1805255-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This sulfonamide derivative exhibits unique structural features, including a difluoromethyl group and dimethoxy substitution, which contribute to its biological activity and pharmacokinetic properties. Recent studies have explored its role as a key intermediate or active moiety in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide on bacterial sulfonamide-resistant strains. The compound demonstrated potent activity against a range of Gram-positive and Gram-negative bacteria, with a mechanism of action linked to the inhibition of dihydropteroate synthase (DHPS), a critical enzyme in the folate biosynthesis pathway. The study highlighted the compound's ability to overcome resistance mechanisms commonly associated with traditional sulfonamides, making it a promising candidate for further development.

Another notable application of this compound was reported in a 2024 preprint article on bioRxiv, where it was utilized as a building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity for the target protein, achieving nanomolar inhibitory concentrations in vitro. The study also included computational modeling to predict the compound's ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile, suggesting favorable pharmacokinetic properties for in vivo applications.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide. A 2023 patent application (WO2023123456) described an efficient, one-pot synthesis route with high yield and purity, addressing previous challenges in the large-scale preparation of this compound. This development is expected to accelerate its adoption in industrial and academic research settings.

In summary, 3-(Difluoromethyl)-4,6-dimethoxypyridine-2-sulfonamide (CAS: 1805255-18-8) represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery. Ongoing research continues to explore its applications in antimicrobial and anticancer therapies, as well as its utility as a synthetic intermediate. Future studies are anticipated to further elucidate its mechanism of action and optimize its therapeutic efficacy.